Cas no 19829-32-4 (1-bromo-3-propylbenzene)

1-bromo-3-propylbenzene structure
1-bromo-3-propylbenzene structure
Product Name:1-bromo-3-propylbenzene
CAS No:19829-32-4
MF:C9H11Br
MW:199.087641954422
MDL:MFCD26622191
CID:1389043
PubChem ID:13821924
Update Time:2025-04-20

1-bromo-3-propylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-propyl-
    • 1-bromo-3-propylbenzene
    • 1-BROMO-3-PROPYLBENZENE(WS201472)
    • DTXSID00550499
    • SCHEMBL1513555
    • AS-58894
    • CXRVLYOHAQORCT-UHFFFAOYSA-N
    • DA-29653
    • SY146942
    • W17019
    • Z1541586975
    • 19829-32-4
    • AKOS023365010
    • EN300-122194
    • MFCD26622191
    • AMY28206
    • CS-0060101
    • DTXCID40501283
    • MDL: MFCD26622191
    • Inchi: 1S/C9H11Br/c1-2-4-8-5-3-6-9(10)7-8/h3,5-7H,2,4H2,1H3
    • InChI Key: CXRVLYOHAQORCT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CCC

Computed Properties

  • Exact Mass: 198.00441g/mol
  • Monoisotopic Mass: 198.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.284±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 100 ºC (15 Torr)
  • Flash Point: 91.0±9.3 ºC,
  • Refractive Index: 1.5354 (589.3 nm 20 ºC)
  • Solubility: Insuluble (8.8E-3 g/L) (25 ºC),

1-bromo-3-propylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B613600-10mg
1-bromo-3-propylbenzene
19829-32-4
10mg
$ 50.00 2022-06-07
TRC
B613600-50mg
1-bromo-3-propylbenzene
19829-32-4
50mg
$ 160.00 2022-06-07
TRC
B613600-100mg
1-bromo-3-propylbenzene
19829-32-4
100mg
$ 230.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTG891-100mg
Benzene, 1-bromo-3-propyl-1-bromo-3-propylbenzene
19829-32-4 95%
100mg
¥918.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTG891-250mg
Benzene, 1-bromo-3-propyl-1-bromo-3-propylbenzene
19829-32-4 95%
250mg
¥1531.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTG891-1g
Benzene, 1-bromo-3-propyl-1-bromo-3-propylbenzene
19829-32-4 95%
1g
¥3063.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTG891-5g
Benzene, 1-bromo-3-propyl-1-bromo-3-propylbenzene
19829-32-4 95%
5g
¥9201.0 2024-04-23
Ambeed
A989373-100mg
1-Bromo-3-propylbenzene
19829-32-4 97%
100mg
$145.0 2024-08-03
Ambeed
A989373-250mg
1-Bromo-3-propylbenzene
19829-32-4 97%
250mg
$241.0 2024-08-03
Ambeed
A989373-1g
1-Bromo-3-propylbenzene
19829-32-4 97%
1g
$482.0 2024-08-03

1-bromo-3-propylbenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:19829-32-4)1-bromo-3-propylbenzene
Order Number:A901805
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:09
Price ($):217.0/434.0/1301.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:19829-32-4)1-bromo-3-propylbenzene
A901805
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):217.0/434.0/1301.0
Email